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This support center provides guidance for researchers, scientists, and drug development
professionals whose F99/K00 grant applications to the National Institutes of Health (NIH) were
"not discussed." Understanding the NIH peer review process is crucial for navigating this
outcome and planning your next steps.

Troubleshooting Guide: Why Was My F99/K00
Application Not Discussed?

An application being "not discussed" (sometimes referred to as "triaged") means that during the
initial peer review, it was deemed not to be in the top half of applications under consideration
by the scientific review group.[1] To streamline the review process, only the applications with
the most competitive preliminary scores are discussed during the full review meeting.[1]

It is important to remember that a "not discussed" outcome does not necessarily reflect a lack
of scientific merit. Many strong applications are not discussed on their first submission.[2][3]
You will still receive a summary statement containing the written critiques from the assigned
reviewers.[2]

Here are common reasons why an F99/K00 application might not be discussed, categorized by
the F99/K00-specific review criteria:
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. o Potential Reasons for Not Being
Review Criterion .
Discussed

- Letters of reference were not sufficiently strong
) ) or detailed. - The applicant's potential for a
Fellowship Applicant )
successful independent research career was not

clearly articulated.

- The plan for identifying a KOO mentor was

vague or not well-developed. - The primary
Sponsors, Collaborators, and Consultants ) ) o

sponsor's mentorship experience and training

record were not adequately described.

- The research plans for both the F99 and KOO
o phases were not well-integrated or lacked
Research Training Plan o ) o
scientific rigor. - The milestones for transitioning

from the F99 to the KOO phase were unclear.

- The applicant's career development plan was
o ) generic and not tailored to their specific needs. -
Training Potential _
The plan to monitor research and career

development progress was not well-defined.

- The resources and environment available for
both the F99 and KOO phases were not

Institutional Environment & Commitment to

Training ) ) -
adequately described or seemed insufficient.

Frequently Asked Questions (FAQs)

Q1: What does "not discussed" mean in the context of the NIH peer review process?

"Not discussed" is a term used in the NIH peer review process where a grant application is not
given a full discussion by the entire study section. This happens to applications that receive
preliminary scores in the lower half of those reviewed. The decision to not discuss an
application is made to focus the limited time of the review meeting on the most competitive
applications.

Q2: Will I receive any feedback on my "not discussed" F99/K00 application?
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Yes. You will receive a summary statement that includes the written critiques and preliminary
scores for the five review criteria from the assigned reviewers. This feedback is crucial for
understanding the weaknesses of your application and for planning a potential resubmission.

Q3: Does a "not discussed" outcome mean my research idea is not good?

Not necessarily. A "not discussed" application can still be of high quality. It may be that other
applications in that particular review cycle were exceptionally strong, or that there were specific
weaknesses in your application that can be addressed. Many successful researchers have had
applications that were not discussed on the first submission.

Q4: What are my options after my F99/K00 application was not discussed?
After receiving your summary statement, you have several options:

» Revise and Resubmit: You can address the reviewers' concerns and resubmit your
application in a subsequent cycle. The NIH allows for a single resubmission (Al) of an
application.

o Submit as a New Application: After an unsuccessful resubmission, or if you have made
substantial changes to your project, you can submit it as a new application (AO).

o Contact your Program Officer: It is highly recommended to discuss your summary statement
with the Program Officer (PO) assigned to your application. They can provide valuable
insights and guidance on how to proceed.

Q5: How should I interpret the summary statement for my "not discussed" application?

Carefully analyze the critiques for each review criterion. Look for recurring themes or major
concerns raised by multiple reviewers. The summary statement is your roadmap for revision.
It's helpful to categorize the feedback into addressable points and to formulate a clear plan for
how you will respond to each critique in a resubmission.

Q6: When and how should | contact the Program Officer?

It is best to contact your Program Officer after you have received and thoroughly reviewed your
summary statement. Send a concise and professional email to schedule a phone call. In your
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email, include your application number and a brief summary of what you would like to discuss.

Experimental Protocols: Revising Your F99/K00
Application

A successful resubmission requires a thoughtful and thorough response to the reviewers'
critiques.

Methodology for Revision:

o Deconstruct the Summary Statement: Create a table that lists each weakness identified by
the reviewers. For each point, outline the specific changes you will make in the revised
application.

 Prioritize Major Concerns: Focus on addressing the most significant criticisms, especially
those that may have been "fatal flaws."

o Strengthen Your Narrative: Re-evaluate how you have presented your potential as a
candidate, the strength of your mentorship team, and the innovation of your research and
training plan.

o Seek Feedback: Share your summary statement and your revision plan with your mentor(s),
and other senior colleagues to get their input.

o Write a Strong Introduction: For a resubmission, you will need to include an introduction that
summarizes the substantial changes you have made to the application.

Signaling Pathways and Logical Relationships

The following diagram illustrates the decision-making workflow for an applicant whose F99/K00
application was not discussed.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10785780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Application Submission & Initial Review
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Caption: Workflow for handling a "not discussed" F99/K00 application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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